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Compound of Interest

Compound Name: Trimesitylphosphine

Cat. No.: B1301856

Trimesitylphosphine, also known as tris(2,4,6-trimethylphenyl)phosphine, is a bulky, electron-
rich triarylphosphine ligand essential in the fields of organic synthesis and catalysis. Its unique
steric and electronic properties make it highly valuable in facilitating a variety of chemical
transformations, particularly palladium-catalyzed cross-coupling reactions that are fundamental
to modern drug discovery and development. This guide provides an overview of commercial
suppliers, key technical data, and generalized workflows for its application.

Commercial Suppliers and Specifications

Several chemical suppliers offer Trimesitylphosphine, typically with high purity suitable for
sensitive catalytic applications. The following table summarizes the specifications from
prominent vendors.
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. . Melting Point
Supplier Purity/Assay °C) Form CAS Number
Sigma-Aldrich ) )
97% 185-188 (lit.) Solid 23897-15-6
(Merck)
Thermo Scientific B N
) 98%[1] Not specified Not specified 23897-15-6[1]
Chemicals
Solid, white
Ereztech 97%][2] 185-188][2] powder/crystals| 23897-15-6[2]
2]
ChemSupply (via ) - N
Min. 98%][3] Not specified Not specified 23897-15-6[3]
ChemBK)

General Properties:

Molecular Formula: C27H33P[1][2][4][5]

Molecular Weight: 388.52 g/mol [2]

Appearance: Typically a white powder or crystalline solid.[2]

Solubility: Insoluble in water.[4]

Core Applications in Catalysis

Trimesitylphosphine is primarily used as a ligand to form stable and active complexes with
transition metals.[4] Its significant steric bulk helps to promote challenging reductive elimination
steps and stabilize low-coordinate metal centers in catalytic cycles. It is a reagent of choice for
several critical reaction types in pharmaceutical and fine chemical synthesis.

Key Reaction Types:
e Suzuki-Miyaura Coupling

¢ Buchwald-Hartwig Cross-Coupling
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Heck Reaction

Negishi Coupling

Sonogashira Coupling

Hiyama Coupling

Stille Coupling

Generalized Experimental Workflow: Palladium-
Catalyzed Cross-Coupling

The following diagram illustrates a typical workflow for a palladium-catalyzed cross-coupling
reaction, such as a Suzuki-Miyaura coupling, utilizing Trimesitylphosphine as the ligand. This
process involves the careful preparation of the catalyst system and reaction mixture under inert
conditions to ensure optimal activity.
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Fig. 1. Generalized workflow for a Pd-catalyzed cross-coupling reaction.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1301856?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Catalytic Cycle Logical Diagram

The role of the Trimesitylphosphine ligand (L) is to modulate the reactivity of the palladium
(Pd) center throughout the catalytic cycle. The diagram below outlines the fundamental steps in
a typical cross-coupling reaction.
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Fig. 2: Logical flow of a generic cross-coupling catalytic cycle.
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Safety and Handling

Trimesitylphosphine may cause irritation to the skin and eyes. It is crucial to handle this
compound in accordance with good laboratory safety practices.[4] This includes using
appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab
coat.[4] The material should be stored in a cool, dry place away from oxidizing agents.[4] For
comprehensive safety information, always consult the Safety Data Sheet (SDS) provided by the
supplier.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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